molecular formula C4H6O2<br>CH3COOCH=CH2<br>CH3COOCHCH2<br>C4H6O2 B046028 Vinyl acetate CAS No. 108-05-4

Vinyl acetate

Cat. No.: B046028
CAS No.: 108-05-4
M. Wt: 372.39 g/mol
InChI Key: XTXRWKRVRITETP-UHFFFAOYSA-N
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Description

Vinyl acetate is an organic compound with the chemical formula CH₃CO₂CH=CH₂. This colorless liquid is known for its sweet, pleasant, and fruity odor, although it can be sharp and irritating. This compound is a crucial precursor to several important industrial polymers, including polythis compound, ethene-vinyl acetate copolymers, and polyvinyl alcohol .

Mechanism of Action

Target of Action

Vinyl acetate is primarily used as a monomer in the production of polythis compound and polyvinyl alcohol . It is also used as a raw material in the production of other chemicals, in adhesives, water-based paints, nonwoven textile fibers, textile sizings and finishes, paper coatings, inks, films, and lacquers . Therefore, its primary targets are the chemical reactions involved in these industrial processes.

Mode of Action

This compound is the acetate ester of vinyl alcohol . The major industrial route for its synthesis involves the reaction of ethylene and acetic acid with oxygen in the presence of a palladium catalyst . Isotope labeling and kinetics experiments suggest that the mechanism involves PdCH2CH2OAc-containing intermediates .

Biochemical Pathways

The hydrolysis of this compound leads to the formation of acetic acid . This has been studied in vitro with rat liver and lung microsomes, rat and human plasma, and purified esterases . Shorter degradation times of this compound were associated with accumulation of acetic acid, acetaldehyde, and ethanol as intermediates .

Pharmacokinetics

This compound is absorbed very well by the epithelia of the nasal cavity and is metabolized there . In the organism, this compound is hydrolyzed to acetaldehyde and acetic acid . Acetaldehyde is, in turn, oxidized to acetic acid, which then enters the C2 intermediary metabolism . The decay of this compound was dose-dependent, indicating possible saturation of metabolic pathway(s) . The maximal clearance (at lower concentrations) of this compound from the system (30,000 ml/h per kg body weight) was similar to the maximal ventilation rate in this species .

Result of Action

This compound causes DNA–protein cross-links in vitro . This effect is attributed to the metabolite (hydrolysis product) acetaldehyde .

Action Environment

This compound has been detected in low levels in the air, soil, and water . It gets into the environment mostly from industries that make or use it . It is mainly released into the air . Because it can dissolve in water, it may be in rain or snow . It can travel through the soil and enter groundwater .

Biochemical Analysis

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of vinyl acetate is more complex than other acetate esters due to the instability of vinyl alcohol. The major industrial route involves the reaction of ethylene and acetic acid with oxygen in the presence of a palladium catalyst. This reaction typically occurs at temperatures between 175–200°C and pressures of 5–9 bar . The reaction can be summarized as follows: [ \text{C}_2\text{H}_4 + \text{CH}_3\text{COOH} + \frac{1}{2}\text{O}_2 \rightarrow \text{CH}_3\text{COOCH=CH}_2 + \text{H}_2\text{O} ]

Industrial Production Methods: On an industrial scale, the dominant production method is the vapor-phase reaction of ethylene with acetic acid and oxygen over a palladium catalyst. This method has largely replaced the older method of adding acetic acid to acetylene .

Comparison with Similar Compounds

Vinyl acetate can be compared with other similar compounds such as:

This compound is unique due to its versatility in forming various polymers and copolymers, making it a valuable compound in multiple industries.

Properties

IUPAC Name

ethenyl acetate
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InChI

InChI=1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3
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InChI Key

XTXRWKRVRITETP-UHFFFAOYSA-N
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Canonical SMILES

CC(=O)OC=C
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Molecular Formula

C4H6O2, Array, CH3COOCHCH2
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Related CAS

9003-20-7
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DSSTOX Substance ID

DTXSID3021431
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Molecular Weight

86.09 g/mol
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Physical Description

Vinyl acetate appears as a clear colorless liquid. Flash point 18 °F. Density 7.8 lb / gal. Slightly soluble in water. Vapors are heavier than air. Vapors irritate the eyes and respiratory system. May polymerize if heated or contaminated. If polymerization occurs inside a container, the container may violently rupture. Used to make adhesives, paints, and plastics., Dry Powder; Liquid, Colorless liquid with a pleasant, fruity odor. [Note: Raw material for many polyvinyl resins.]; [NIOSH] Polymerizes when exposed to light; [ACGIH], Liquid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a pleasant, fruity odor., Colorless liquid with a pleasant, fruity odor. [Note: Raw material for many polyvinyl resins.]
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Boiling Point

162 to 163 °F at 760 mmHg (EPA, 1998), 72.8 °C, 72.50 °C. @ 760.00 mm Hg, 72.7 °C, 162 °F
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Flash Point

18 °F (EPA, 1998), -8 °C, closed cup, -8 °C, 18 °F (CLOSED CUP), 0.5-0.9 °C (open cup), -8 °C c.c., 18 °F
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Solubility

2 % (NIOSH, 2023), Sol in ethane, acetone, chloroform, Soluble in organic liquids, > 10% in ethyl ether; > 10% in ethanol; > 10% in benzene, At 20 °C, a saturated solution of vinyl acetate in water contains 2.0-2.4 wt % vinyl acetate, whereas a saturated solution of water in vinyl acetate contains 0.9-1.0 wt % water; at 50 °C, the solubility of vinyl acetate in water is 0.1 wt % more than at 20 °C, but the solubility of water in vinyl acetate doubles to about 2 wt %, For more Solubility (Complete) data for VINYL ACETATE (7 total), please visit the HSDB record page., 20 mg/mL at 20 °C, Solubility in water, g/100ml at 20 °C: 2 (poor), 2%
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Density

0.932 at 68 °F (EPA, 1998) - Less dense than water; will float, 0.932 at 20 °C/4 °C, Relative density (water = 1): 0.93, 0.93
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Vapor Density

3 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 3.0 (Air = 1), Relative vapor density (air = 1): 3.0, 3
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Vapor Pressure

83 to 140 mmHg at 68 to 86 °F (EPA, 1998), 115.0 [mmHg], 90.2 mm Hg at 20 °C /extrapolated/, Vapor pressure, kPa at 20 °C: 11.7, 83 mmHg
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Mechanism of Action

/It has been suggested that/ vinyl acetate disturbs glutathione metabolism, ... by acting as a substrate for glutathione transferase., Acetaldehyde is a metabolite of vinyl acetate through esterase-mediated metabolism. It is discussed that vinyl acetate exhibits its genotoxicity via acetaldehyde. For example /researchers/ demonstrated that vinyl acetate induces /DNA protein crosslinking/ via acetaldehyde, and ... chromosomal damage induced by vinyl acetate in mammalian cell cultures is through formation of acetaldehyde ... Acetaldehyde is a naturally occurring substance in the metabolic pathways of animals and humans (metabolism of ethanol and sugars). It occurs in small quantities in human blood. Therefore, it may well be that acetaldehyde expresses its genotoxic potential in case of metabolic overload.
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Impurities

Typical /USA/ specifications are: ... acidity (as acetic acid), aldehydes (as acetaldehyde), 0.005% max, water, 0.04% max ..., In western Europe, vinyl acetate produced by the gas-phase ethylene process has the following typical specifications: ... ethyl acetate, 323 mg/kg (ppm): water, 240 mg/kg (ppm); methyl acetate, 175 mg/kg (ppm); acetaldehyde, 6 mg/kg (ppm); & acrolein, 1 mg/kg (ppm)., Typical specifications for vinyl acetate in Japan are as follows: ... free acid (as acetic acid), 0.01% max; free aldehydes (as acetaldehyde), 0.05% max ... moisture, 0.2% max ...
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Color/Form

COLORLESS, MOBILE LIQUID, Clear, colorless liquid

CAS No.

108-05-4, 85306-26-9
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